Cas no 2172592-26-4 (5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172592-26-4
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6370837
• PubChem ID: 165597569
• Update Time: 2025-05-21

5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• 2172592-26-4
• EN300-1594209

• Inchi： 1S/C8H12N4O/c1-12-6(4-5-2-3-5)7(8(9)13)10-11-12/h5H,2-4H2,1H3,(H2,9,13)
• InChI Key： MNNFAKQTXYSXNS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC2CC2)N(C)N=N1)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-26-4)

The compound 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-26-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core substituted with a cyclopropylmethyl group and a carboxamide functionality, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in medicinal chemistry. The 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. This compound is often explored in the context of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) modulators, aligning with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 2172592-26-4 involves multi-step organic transformations, including cycloaddition reactions and functional group manipulations. Its carboxamide moiety is particularly noteworthy, as it enhances solubility and bioavailability—a key consideration in modern drug design. The cyclopropylmethyl substituent further contributes to metabolic stability, a feature highly sought after in the development of long-acting pharmaceuticals.

The growing interest in 1,2,3-triazole-based compounds is also reflected in their applications beyond pharmaceuticals. For instance, they are being investigated as agrochemical intermediates for crop protection, leveraging their ability to disrupt pathogenic enzymes. This dual utility in human health and agriculture underscores the importance of 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide as a high-value chemical entity.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable ADME (Absorption, Distribution, Metabolism, Excretion) profile. Such in silico predictions are increasingly relied upon to accelerate the identification of promising candidates, reducing reliance on costly and time-consuming experimental trials. This aligns with the industry's shift toward data-driven R&D, a hot topic among researchers and investors alike.

Another area of exploration is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that triazole-carboxamide hybrids may modulate pathways implicated in conditions like Alzheimer's and Parkinson's diseases. While still in early stages, these findings have sparked curiosity about the broader therapeutic potential of CAS No. 2172592-26-4.

From a commercial standpoint, suppliers of 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide emphasize its high purity and scalability, catering to both academic and industrial buyers. The compound's patent landscape is also under scrutiny, as innovators seek to protect novel applications in competitive markets like oncology and infectious diseases.

Environmental and regulatory considerations are equally critical. The compound's green chemistry metrics—such as atom economy and waste reduction—are being evaluated to align with global sustainability goals. This reflects a broader shift toward eco-friendly synthesis in the fine chemicals sector.

In summary, 5-(cyclopropylmethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172592-26-4) represents a compelling case study in the intersection of structural innovation and multidisciplinary utility. Its relevance to cutting-edge fields like precision medicine, computational chemistry, and sustainable agrochemicals ensures its continued prominence in scientific discourse.